Cas no 88088-73-7 (Benzene, [[(18-bromooctadecyl)oxy]methyl]-)

• Product Name: Benzene, [[(18-bromooctadecyl)oxy]methyl]-
• CAS No: 88088-73-7
• MF: C₂₅H₄₃BrO
• MW: 439.512327432632
• CID: 645760
• PubChem ID: 20273603
• Update Time: 2025-04-19

Benzene, [[(18-bromooctadecyl)oxy]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [[(18-bromooctadecyl)oxy]methyl]-
• 18-bromooctadecoxymethylbenzene
• {[(18-BROMOOCTADECYL)OXY]METHYL}BENZENE
• DTXSID70604478
• 88088-73-7

• Inchi： 1S/C25H43BrO/c26-22-18-13-11-9-7-5-3-1-2-4-6-8-10-12-14-19-23-27-24-25-20-16-15-17-21-25/h15-17,20-21H,1-14,18-19,22-24H2
• InChI Key： QQKDXKFVYCPKQI-UHFFFAOYSA-N
• SMILES： BrCCCCCCCCCCCCCCCCCCOCC1C=CC=CC=1

Computed Properties

• Exact Mass: 438.24973g/mol
• Monoisotopic Mass: 438.24973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 27
• Rotatable Bond Count: 20
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.3
• Topological Polar Surface Area: 9.2Ų